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Compound of Interest

Compound Name: 4-Pyrimidinol, 6-methyl-5-nitro-

Cat. No.: B13091916

Get Quote

Part 1: Executive Summary & Immediate Action
Status:High Caution Required Primary Hazard: Potential Energetic/Reactive Material (Nitro-

substituted Heterocycle). Disposal Method: High-Temperature Incineration (Destructive

Oxidation). RCRA Classification: Likely D001 (Ignitable) or D003 (Reactive); User

Characterization Required.

IMMEDIATE ACTION CARD If you have old, crystallized, or dried-out containers of this

compound:

DO NOT scrape threads or force open stuck caps (friction sensitivity risk).

DO NOT dispose of down the drain (aquatic toxicity/regulatory violation).

DO NOT mix with strong oxidizers, reducing agents, or strong bases.[1]

Isolate the container in a secondary containment tray within a fume hood.

Contact your EHS (Environmental Health & Safety) officer immediately for a "High Hazard"

pickup.
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Part 2: Chemical Profile & Hazard Identification
To dispose of 6-methyl-5-nitro-4-pyrimidinol (CAS: 14631-43-7) safely, you must understand

why it poses a risk. This is not a standard organic waste; it is a functionalized nitro-aromatic.

The "Nitro" Factor (Causality of Hazard)
The presence of the nitro group (

) on the pyrimidine ring (a nitrogen-rich heterocycle) introduces a positive oxygen balance to
the molecule.

Energetic Potential: Nitro-pyrimidines are structurally related to high-energy materials (e.g.,

LLM-105, a nitropyrazine derivative).[1] While 6-methyl-5-nitro-4-pyrimidinol is generally

stable as a wet intermediate, dry crystals can be shock-sensitive or thermally unstable.

Tautomerism: The compound exists in equilibrium between the pyrimidinol (hydroxyl) and

pyrimidinone (ketone) forms. This affects solubility and reactivity with bases.

Thermal Instability: Nitro compounds can decompose exothermically. Avoid rotary

evaporation to complete dryness without a blast shield.

Quantitative Data Profile
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Property Value Implication for Disposal

Molecular Formula
High Nitrogen/Oxygen content

implies oxidation potential.

Physical State Solid (Yellow/Orange powder)
Dust explosion hazard;

inhalation risk.

Solubility
Moderate in polar organics

(DMSO, MeOH)

Compatible with organic waste

streams (check compatibility).

[1]

Melting Point >200°C (Decomposes)
Do not heat to determine MP;

decomposition may be violent.

Acidity (pKa) Acidic (OH group)

Reacts with strong bases;

avoid mixing with alkaline

waste.

Part 3: Pre-Disposal Stabilization & Handling
Before moving the chemical to a waste drum, you must stabilize it to prevent accidental

initiation or exposure.[1]

Protocol A: Solid Waste (Pure Compound)
Condition: Dry powder in original bottle.

Action:

Inspect the container for crystal formation on the cap (shock hazard).

If crystals are present, STOP.[1] Treat as an explosive hazard. Contact EHS for remote

opening/disposal.

If container is clean, tape the lid securely.[1]

Place the bottle inside a clear plastic bag (secondary containment).

Label as "Solid Waste: Toxic, Potential Reactive."[1]
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Protocol B: Solution Waste (Reaction Mixtures)
Condition: Dissolved in solvent (e.g., Methanol, DCM).[1]

Action:

Quenching: Ensure no unreacted reagents (like thionyl chloride or strong bases) are

present. Quench carefully.

Solvent Check: Verify the solvent is compatible with incineration. Halogenated solvents

(DCM) must be segregated from non-halogenated ones (Methanol/Acetone) depending on

your facility's rules.

Concentration:DO NOT concentrate to dryness. Leave at least 10-20% solvent to

desensitize the nitro compound.

Part 4: Disposal Workflow (The Core Protocol)
This workflow ensures compliance with EPA/RCRA regulations and minimizes physical risk.

Step-by-Step Disposal Procedure
Waste Stream Characterization:

Conduct a "Waste Determination" as required by 40 CFR § 262.11.

Presumptive Classification: Due to the nitro group, classify as D001 (Ignitable) or D003

(Reactive) unless testing proves otherwise.[1]

Toxic Characteristic: If the synthesis involved heavy metals, check for D004-D011 codes.

[1]

Packaging:

Use UN-rated containers (e.g., HDPE drums or amber glass for smaller quantities).[1]

Segregation: Keep separate from oxidizers (nitric acid, peroxides) and strong bases.[1]

Labeling:
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Apply a hazardous waste label.[2][3]

Mandatory Text: "Hazardous Waste - 4-Pyrimidinol, 6-methyl-5-nitro-."

Hazard Checkboxes: Check "Toxic" and "Ignitable/Reactive."

Final Disposal (Off-Site):

The only acceptable destruction method is Incineration at a permitted TSDF (Treatment,

Storage, and Disposal Facility).[1]

Prohibited: Landfill (unless stabilized/treated), Sewer discharge.[1]

Visual Workflow: Waste Stream Decision Tree

Waste: 6-methyl-5-nitro-4-pyrimidinol

Physical State?

Solid / Dry Powder Solution / Reaction Mix

Crystals on Cap? Solvent Type?

STOP: Shock Sensitive Hazard
Contact EHS for Bomb Squad/Remote Open

Yes

Double Bag -> High Hazard Solid Stream
(Incineration)

No

Halogenated (DCM, Chloroform)
Segregate -> Halo Waste

Non-Halo (MeOH, Acetone)
Segregate -> Flammable Waste

Click to download full resolution via product page

Caption: Decision logic for classifying and packaging nitro-pyrimidine waste streams.
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Part 5: Regulatory Compliance (RCRA)
In the United States, strict adherence to the Resource Conservation and Recovery Act (RCRA)

is mandatory.[1]

Listed Waste: This specific CAS is not explicitly P-listed or U-listed.

Characteristic Waste: You must classify based on characteristics:

D001 (Ignitable): If the waste is a liquid with flash point < 60°C (common if in solvent).

D003 (Reactive): If the solid is determined to be unstable or capable of detonation.[4]

Recommendation: Manage as D003 to ensure safest handling by the disposal vendor.

Generator Status: The quantity of this waste counts toward your facility's monthly generation

status (VSQG, SQG, or LQG).[1]

Part 6: Emergency Contingencies
Spill Response (Solid Powder)

Evacuate: Clear the area of non-essential personnel.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] Use a NIOSH

N95 or P100 respirator if dust is visible.

Containment: Do not dry sweep (static/friction risk). Cover with a wet paper towel or oil-

dampened absorbent to suppress dust.

Cleanup: Scoop carefully into a plastic waste container. Wipe area with water and detergent.

Exposure First Aid

Inhalation: Move to fresh air. Nitro compounds can cause methemoglobinemia (blue

skin/lips). Seek medical attention.

Skin Contact: Wash with soap and water for 15 minutes.[5] Nitro compounds absorb through

skin.
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Eye Contact: Rinse for 15 minutes.[5]

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 11040699, 5-Nitropyrimidine (Related Structure). Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes.[1] Retrieved from [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. "Working with

Chemicals of High Toxicity and Hazard." National Academies Press (US). Retrieved from

[Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. 29 CFR 1910.1200.[6] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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